Cas no 2228631-12-5 (tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate)

Tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate is a specialized carbamate derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective reactions in multi-step syntheses. The presence of both chloro and fluoro substituents on the phenyl ring contributes to its utility in constructing biologically active compounds with tailored electronic and steric properties. This compound is valued for its high purity, consistent performance, and compatibility with a range of coupling and deprotection conditions. It is commonly employed in peptide synthesis and the development of small-molecule therapeutics.
tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate structure
2228631-12-5 structure
Product Name:tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate
CAS No:2228631-12-5
MF:C13H15ClFNO3
MW:287.714506387711
CID:6410421
PubChem ID:165713002
Update Time:2025-10-28

tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate
    • EN300-1871697
    • tert-butyl N-[1-(3-chloro-4-fluorophenyl)-2-oxoethyl]carbamate
    • 2228631-12-5
    • Inchi: 1S/C13H15ClFNO3/c1-13(2,3)19-12(18)16-11(7-17)8-4-5-10(15)9(14)6-8/h4-7,11H,1-3H3,(H,16,18)
    • InChI Key: ACGNJDVZWTXJSN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 287.0724492g/mol
  • Monoisotopic Mass: 287.0724492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2228631-12-5)

The compound tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2228631-12-5) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-chloro-4-fluorophenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound is often discussed in forums focusing on sustainable synthesis and catalytic reactions, as its production can be optimized to minimize environmental impact. Users frequently inquire about its solubility, stability, and handling protocols, reflecting the growing emphasis on safety and efficiency in laboratory settings.

The 3-chloro-4-fluorophenyl segment of this molecule is particularly noteworthy, as it is a common pharmacophore in central nervous system (CNS) drugs and anticancer agents. This structural feature aligns with current trends in targeted therapy, where researchers seek compounds with selective activity against specific biological pathways. The tert-butyl carbamate group, on the other hand, enhances the molecule's stability and bioavailability, making it a preferred choice for prodrug design.

From an SEO perspective, queries related to CAS No. 2228631-12-5 often include terms like "synthesis method", "supplier information", and "analytical data". These keywords highlight the need for detailed technical documentation and reliable sourcing channels. Additionally, the compound's association with fluorinated compounds and chlorinated aromatics places it within broader discussions about halogenated building blocks in organic chemistry.

In conclusion, tert-butyl N-1-(3-chloro-4-fluorophenyl)-2-oxoethylcarbamate represents a critical tool for modern chemical research. Its versatility and relevance to cutting-edge therapeutic development ensure its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is likely to remain a focal point for innovations in molecular design and process optimization.

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